Cas no 1267476-95-8 (6,8-Dimethoxy-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 6,8-Dimethoxy-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1267476-95-8
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 1031348
• PubChem ID: 71303888
• Update Time: 2025-08-02

6,8-Dimethoxy-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6,8-Dimethoxy-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline
• 6,8-dimethoxy-4,4-dimethyl-2,3-dihydro-1H-isoquinoline
• DTXSID80745144
• J-518180
• Isoquinoline, 1,2,3,4-tetrahydro-6,8-dimethoxy-4,4-dimethyl-
• 1267476-95-8

• Inchi： 1S/C13H19NO2/c1-13(2)8-14-7-10-11(13)5-9(15-3)6-12(10)16-4/h5-6,14H,7-8H2,1-4H3
• InChI Key： LKMZMIRUCHLVCE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2=C1CNCC2(C)C)OC

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 6,8-Dimethoxy-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline

Introduction to 6,8-Dimethoxy-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 1267476-95-8)

6,8-Dimethoxy-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline, identified by its Chemical Abstracts Service (CAS) number 1267476-95-8, is a structurally complex organic compound belonging to the tetrahydroisoquinoline class. This molecule has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activities and its relevance in the synthesis of bioactive natural products. The presence of multiple functional groups, including methoxy and methyl substituents, contributes to its unique chemical properties and makes it a valuable scaffold for further derivatization and drug discovery efforts.

The tetrahydroisoquinoline core is a privileged structural motif in medicinal chemistry, known for its presence in numerous pharmacologically active compounds. Compounds of this class exhibit a wide range of biological effects, including neuroprotective, anticancer, and antimicrobial properties. The specific substitution pattern in 6,8-Dimethoxy-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline enhances its interaction with biological targets, making it an attractive candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various protein targets. Studies suggest that the methoxy and methyl groups in 6,8-Dimethoxy-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline may play critical roles in modulating its binding affinity and selectivity. These insights have guided the design of novel derivatives with improved pharmacokinetic profiles and reduced off-target effects.

In the realm of natural product chemistry, derivatives of tetrahydroisoquinolines are frequently isolated from plant sources. The structural complexity of 6,8-Dimethoxy-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline suggests potential origins from biogenetic pathways involving phenethylamine precursors. Such natural products often serve as inspiration for synthetic chemists seeking to develop novel therapeutic agents.

The synthesis of 6,8-Dimethoxy-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline presents both challenges and opportunities for synthetic chemists. The introduction of multiple stereocenters necessitates precise control over reaction conditions to achieve high enantiomeric purity. Modern synthetic strategies employ transition metal-catalyzed reactions and asymmetric methods to streamline the construction of this complex framework.

Current research in medicinal chemistry focuses on leveraging the scaffold flexibility of tetrahydroisoquinolines to develop next-generation therapeutics. By modifying substituents such as the methoxy and methyl groups in 6,8-Dimethoxy-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline, researchers aim to optimize bioavailability and target engagement. Preclinical studies have demonstrated promising results with certain derivatives in models of neurological disorders and cancer.

The pharmacological profile of 6,8-Dimethoxy-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline is further illuminated by its interaction with enzymes and receptors involved in signal transduction pathways. For instance，its ability to modulate monoamine oxidase (MAO) activity has been explored as a potential therapeutic strategy for mood disorders. Additionally，studies suggest that this compound may interfere with microtubule dynamics，making it a candidate for anticancer drug development.

From a chemical biology perspective，the study of 6，8-Dimethoxy-4，4-dimethyl-1，2，3，4-tetrahydroisoquinoline provides insights into the mechanisms underlying drug action at the molecular level。 Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating its three-dimensional structure and understanding how it interacts with biological macromolecules.

The future direction of research on 6，8-Dimethoxy-4，4-dimethyl-1，2，3，4-tetrahydroisoquinoline will likely involve interdisciplinary approaches combining synthetic organic chemistry、computational modeling、and pharmacology。 By integrating these methodologies，scientists can accelerate the discovery of novel derivatives with enhanced therapeutic potential.

In conclusion,6，8-Dimethoxy-4，4-dimethyl-1，2，3，4-tetrahydroisoquinoline (CAS No. 1267476-95-8) represents a fascinating compound with significant implications for drug discovery。 Its structural features、biological activities、and synthetic accessibility make it a valuable tool for both academic research and industrial applications。 As our understanding of its properties continues to grow，this molecule is poised to contribute to the development of innovative treatments for diverse diseases.